
8-Chloronaphthalene-2-sulfonic acid physical
properties

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
8-Chloronaphthalene-2-sulfonic

acid

Cat. No.: B8642021

Get Quote

An In-Depth Technical Guide to the Physical Properties of Chloronaphthalene Sulfonic Acids,

with a Focus on the 8-Chloro Isomer

Introduction
Chloronaphthalene sulfonic acids are a class of organosulfur compounds that serve as pivotal

intermediates in the synthesis of dyes, pigments, and pharmaceuticals.[1] Their molecular

architecture, featuring a rigid naphthalene core, a strongly acidic sulfonic acid group, and a

reactive chlorine substituent, imparts a unique combination of properties. The precise

positioning of the chloro and sulfo groups on the naphthalene rings creates distinct isomers,

each with its own set of physical and chemical characteristics.

This guide provides a detailed examination of the physical properties of 8-Chloronaphthalene-
2-sulfonic acid. Due to the limited availability of specific experimental data for this particular

isomer in public literature, this document will also draw upon data from its close structural

isomers, primarily 8-Chloronaphthalene-1-sulfonic acid and 6-Chloronaphthalene-2-sulfonic

acid, to provide a comprehensive understanding of this compound class. This comparative
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approach allows for informed estimations of the 8,2-isomer's properties and highlights the

causal relationships between molecular structure and physical behavior.

This document is intended for researchers, chemists, and drug development professionals who

require a deep understanding of this molecule's fundamental properties for applications in

synthesis, formulation, and materials science.

Chemical and Physical Identity
The identity and core physical properties of 8-Chloronaphthalene-1-sulfonic acid and related

isomers are summarized below. The molecular formula for all isomers is C₁₀H₇ClO₃S, with a

molecular weight of approximately 242.67 g/mol .[2][3][4]

Property
8-
Chloronaphthalene
-1-sulfonic acid

6-
Chloronaphthalene
-2-sulfonic acid

7-
Chloronaphthalene
-2-sulfonic acid

CAS Number 145-74-4[2][3] 102878-14-8[1][5] 102878-15-9[6]

Molecular Formula C₁₀H₇ClO₃S[2][3][4] C₁₀H₇ClO₃S[1][5] C₁₀H₇ClO₃S[6]

Molecular Weight 242.67 g/mol [2][3] 242.68 g/mol [1][5] 242.67 g/mol [6]

Physical Appearance Crystalline solid Not specified Not specified

Melting Point Data not available Data not available Data not available

Boiling Point Data not available Data not available Data not available

Solubility
Decomposes in

water[7]

Soluble in organic

solvents[1]
Data not available

IUPAC Name
8-chloronaphthalene-

1-sulfonic acid[2][3]

6-chloronaphthalene-

2-sulfonic acid

7-chloronaphthalene-

2-sulfonic acid

In-Depth Analysis of Physicochemical Properties
Structure-Property Relationships
The physical properties of 8-Chloronaphthalene-2-sulfonic acid are dictated by its three key

structural components: the aromatic naphthalene backbone, the hydrophilic sulfonic acid
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group, and the hydrophobic chlorine atom.

Caption: Key structural components influencing physical properties.

Solubility and Acidity (pKa)
The sulfonic acid moiety is a strong acid, meaning it readily dissociates in aqueous solutions to

donate a proton, forming the sulfonate anion (-SO₃⁻). This ionization is the primary driver of the

molecule's water solubility. The pKa of aromatic sulfonic acids is typically very low (often < 1),

indicating that 8-Chloronaphthalene-2-sulfonic acid will exist almost entirely in its ionized,

water-soluble sulfonate form in any solution with a pH above 2-3.

However, the large, nonpolar naphthalene core and the chlorine atom confer significant

hydrophobic character. This duality results in amphiphilic behavior. While soluble in water, it is

also expected to have enhanced solubility in polar organic solvents compared to naphthalene

itself.[1] The Safety Data Sheet for the 8,1-isomer notes that it decomposes in contact with

water, which is a critical handling consideration.[7]

Low pH (e.g., pH < 1)

High pH (e.g., pH > 3)
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Caption: pH-dependent ionization and solubility of sulfonic acids.

Thermal Properties
Specific melting and boiling points for 8-Chloronaphthalene-2-sulfonic acid are not readily

available. Generally, aromatic sulfonic acids are high-melting solids due to strong

intermolecular hydrogen bonding and ionic interactions in their crystalline state. They often

decompose at high temperatures before boiling. Thermal decomposition can release irritating

and toxic gases, including hydrogen chloride, sulfur oxides, and carbon oxides.[8]

Spectroscopic Profile
While specific spectra for the 8,2-isomer are not available, a profile can be predicted based on

its structure and data from related compounds.

¹H NMR: The proton NMR spectrum would be complex, showing distinct signals in the

aromatic region (typically 7.0-9.0 ppm) corresponding to the six protons on the naphthalene

ring. The specific chemical shifts and coupling constants would be diagnostic of the 8-chloro,

2-sulfo substitution pattern.

¹³C NMR: The carbon NMR would display ten signals for the ten unique carbon atoms of the

naphthalene ring. The carbon atoms directly attached to the chlorine and sulfonic acid

groups would show characteristic shifts.

Infrared (IR) Spectroscopy: The IR spectrum would be dominated by strong absorption

bands characteristic of the sulfonic acid group. Key peaks would include a broad O-H stretch

(around 3000 cm⁻¹), and strong, sharp S=O stretching vibrations (typically in the 1040-1200

cm⁻¹ region).[9] Aromatic C-H and C=C stretching peaks would also be present.[9]

Experimental Protocol: Determination of Aqueous
Solubility
This protocol provides a standardized workflow for determining the solubility of a compound like

8-Chloronaphthalene-2-sulfonic acid in an aqueous buffer. This method, known as the

shake-flask method, is a gold standard for solubility measurement.
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Objective: To determine the equilibrium solubility of 8-Chloronaphthalene-2-sulfonic acid in a

buffered aqueous solution at a controlled temperature.

Materials:

8-Chloronaphthalene-2-sulfonic acid

Phosphate-buffered saline (PBS), pH 7.4

Type 1 ultrapure water

Analytical balance

Thermostatic shaker incubator

Calibrated pH meter

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Syringe filters (0.22 µm, PTFE or other chemically resistant membrane)

Glass vials with screw caps

Methodology:

Preparation of Standard Solutions:

Accurately prepare a stock solution of the compound in a suitable organic solvent (e.g.,

methanol or acetonitrile).

From the stock solution, prepare a series of calibration standards of known

concentrations.

Sample Preparation (Shake-Flask):

Add an excess amount of 8-Chloronaphthalene-2-sulfonic acid to a glass vial. The

excess solid is crucial to ensure that equilibrium is reached with a saturated solution.

Add a known volume of pH 7.4 PBS buffer to the vial.
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Securely cap the vials. Prepare at least three replicate samples.

Equilibration:

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25°C or 37°C).

Shake the samples at a constant speed for a period sufficient to reach equilibrium

(typically 24-48 hours). A preliminary time-course experiment can be run to determine the

exact time to equilibrium.

Sample Processing:

After equilibration, allow the vials to stand undisturbed in the incubator for at least 2 hours

to allow undissolved solids to settle.

Carefully withdraw an aliquot from the clear supernatant using a syringe.

Immediately filter the aliquot through a 0.22 µm syringe filter into a clean HPLC vial. This

step is critical to remove any undissolved particulates.

Dilute the filtered sample with the mobile phase if necessary to fall within the range of the

calibration curve.

Analysis by HPLC:

Analyze the calibration standards and the prepared samples by HPLC-UV. The detection

wavelength should be set to a λmax of the compound.

Generate a calibration curve by plotting the peak area against the concentration of the

standards.

Determine the concentration of the compound in the filtered samples by interpolating their

peak areas from the calibration curve.

Calculation:

Calculate the solubility by multiplying the measured concentration by any dilution factors

used.
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Report the final solubility as an average of the replicates, with the standard deviation, at

the specified pH and temperature.

Caption: Workflow for solubility determination by the shake-flask method.

Safety, Handling, and Storage
As a Senior Application Scientist, it is imperative to emphasize safety. Based on data for the

closely related 8-Chloronaphthalene-1-sulfonic acid, the compound should be handled with

significant care.

Hazards: It is classified as corrosive and can cause severe skin burns and serious eye

damage.[3][7][8] Do not breathe dust and avoid all contact with skin and eyes.[7][8]

Handling: Use only under a chemical fume hood. Wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[7]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place, preferably

in a corrosives area.[7]

Conclusion
8-Chloronaphthalene-2-sulfonic acid is an aromatic sulfonic acid whose physical properties

are governed by the interplay between its hydrophobic chlorinated naphthalene core and its

hydrophilic, strongly acidic sulfo group. While specific experimental data for this isomer is

scarce, a comprehensive profile can be constructed by analyzing its structure and comparing it

with related isomers. It is expected to be a high-melting, crystalline solid with significant water

solubility at physiological pH, a property that is critical for its use in many biological and

industrial applications. The provided protocols and analyses offer a foundational framework for

professionals working with this important class of chemical intermediates.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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